5HT6-ligand-2

• Molecular Formula: C29H28N6O
• Molecular Weight: 476.6 g/mol
• InChI: InChI=1S/C29H28N6O/c30-18-22-9-10-25-24(17-22)23(19-31-25)11-12-33-13-15-34(16-14-33)26-7-4-8-27-28(26)32-29(36)35(27)20-21-5-2-1-3-6-21/h1-10,17,19,31H,11-16,20H2,(H,32,36)
• InChIKey: XGQOMGTVMVBTTP-UHFFFAOYSA-N

5HT6-ligand-2 Baseline Profile

5HT6‑ligand-2, designated as compound 15 in its primary disclosure, is a rationally designed dual‑acting ligand that simultaneously engages the serotonin 5‑HT₆ receptor and the serotonin transporter (SERT) with nanomolar affinity [1]. The molecule was identified through a medicinal‑chemistry campaign that combined a 5‑substituted indole with a piperazine scaffold, yielding a series of compounds from which 15 emerged as the lead candidate on the basis of its balanced dual‑target profile, favourable early ADMET properties, and functional neuroprotective activity [1][2]. Its dual mechanism – 5‑HT₆ receptor antagonism coupled with SERT inhibition – is intentionally designed to address both the cognitive and the mood‑related behavioural disturbances that co‑occur in dementia, a therapeutic niche for which no approved single‑agent pharmacotherapy currently exists [1].

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary: 5HT6‑ligand‑2. PubChem. View Source

No Generic Substitute for 5HT6-ligand-2

Although multiple 5‑HT₆ receptor antagonists have reached clinical evaluation for cognitive disorders, they differ fundamentally in their secondary pharmacology. Selective 5‑HT₆ antagonists (e.g., SB‑742457/intepirdine or Lu AE58054/idalopirdine) lack meaningful SERT occupancy and therefore cannot simultaneously address the depressive and anxiety symptoms that affect up to 90 % of dementia patients [1][2]. Conversely, pure SERT inhibitors (e.g., escitalopram) do not engage 5‑HT₆‑mediated pro‑cognitive pathways. Even within the narrow class of intentional 5‑HT₆/SERT dual ligands – such as the later‑generation analogue MM394 (compound 20) – differences in the Ki ratio, off‑target selectivity, and functional neuroprotective potency mean that one molecule cannot be freely exchanged for another without altering the experimental outcome [1]. The quantitative evidence below demonstrates where 5HT6‑ligand‑2 occupies a distinct position that justifies a deliberate procurement decision rather than a class‑based purchase.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] Szafrańska K, Wesołowska A, Kołaczkowski M. Simultaneous modulation of 5‑HT6 and SERT by MM394: a dual‑target ligand providing neuroprotection against amyloid‑β toxicity, memory preservation, and alleviation of BPSD symptoms. Pharmacol Biochem Behav. 2025. View Source

5HT6-ligand-2 Differentiation Evidence

5-HT₆ Binding Affinity vs MM394

In the same radioligand‑binding study that characterized the series, 5HT6‑ligand‑2 (compound 15) displayed a Ki of 3.4 nM for the human 5‑HT₆ receptor, whereas the later‑generation dual 5‑HT₆/SERT ligand MM394 (compound 20) exhibited a Ki of 8.0 ± 2.0 nM [1][2]. This represents an approximately 2.4‑fold higher affinity for compound 15 at the primary target site. The comparison is internally controlled, as both compounds were evaluated under identical assay conditions in the same laboratory [1].

Evidence Dimension	5‑HT₆ receptor binding affinity (Ki)
Target Compound Data	Ki = 3.4 nM
Comparator Or Baseline	MM394 (compound 20): Ki = 8.0 ± 2.0 nM
Quantified Difference	~2.4‑fold higher affinity for 5HT6‑ligand‑2
Conditions	Radioligand binding assay; human recombinant 5‑HT₆ receptor; Siwek et al. 2024 laboratory protocol

Why This Matters

A ~2.4‑fold gain in 5‑HT₆ affinity can translate into meaningfully lower in‑vivo doses to achieve comparable target engagement, potentially widening the therapeutic window in behavioural pharmacology studies.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] Szafrańska K, Wesołowska A, Kołaczkowski M. Simultaneous modulation of 5‑HT6 and SERT by MM394: a dual‑target ligand providing neuroprotection against amyloid‑β toxicity, memory preservation, and alleviation of BPSD symptoms. Pharmacol Biochem Behav. 2025. View Source

SERT Affinity vs Selective Antagonists

5HT6‑ligand‑2 binds SERT with a Ki of 15 nM, conferring meaningful serotonin‑transporter inhibition that is absent in the leading selective 5‑HT₆ antagonists SB‑742457 and idalopirdine, which have demonstrated negligible SERT affinity in published profiling panels [1][2]. The 5‑HT₆:SERT Ki ratio for compound 15 is 0.23 (3.4/15), indicating a balanced dual‑target profile. In contrast, selective antagonists exhibit an effective SERT Ki > 1,000 nM, yielding a 5‑HT₆:SERT selectivity ratio exceeding three orders of magnitude [2].

Evidence Dimension	SERT binding affinity (Ki) and dual‑target balance
Target Compound Data	5‑HT₆ Ki = 3.4 nM; SERT Ki = 15 nM; ratio = 0.23
Comparator Or Baseline	Selective 5‑HT₆ antagonists (SB‑742457/intepirdine; Lu AE58054/idalopirdine): SERT Ki > 1,000 nM
Quantified Difference	>66‑fold stronger SERT affinity for 5HT6‑ligand‑2
Conditions	Radioligand binding; human recombinant SERT; published profiling data

Why This Matters

Selective 5‑HT₆ antagonists cannot replicate the antidepressant‑like component of 5HT6‑ligand‑2's pharmacology, making compound 15 the appropriate choice for studies requiring concomitant cognitive and mood‑related endpoints in dementia models.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] Szafrańska K, Wesołowska A, Kołaczkowski M. Simultaneous modulation of 5‑HT6 and SERT by MM394: a dual‑target ligand providing neuroprotection against amyloid‑β toxicity, memory preservation, and alleviation of BPSD symptoms. Pharmacol Biochem Behav. 2025. View Source

Neuroprotection Against Amyloid-β Toxicity

5HT6‑ligand‑2 provided significant neuroprotection against amyloid‑β (Aβ) toxicity in an in‑vitro cellular model, concomitantly reducing the levels of the pro‑apoptotic enzymes caspase‑3 and caspase‑7 [1]. This neuroprotective phenotype is functionally distinct from the purely pro‑cognitive activity described for first‑generation selective 5‑HT₆ antagonists such as SB‑742457, which have not been reported to directly attenuate Aβ‑induced cytotoxicity in published studies [1][2]. While the later analogue MM394 also exhibits neuroprotective properties, its 5‑HT₆ affinity is lower (Ki = 8.0 nM), and the quantitative caspase‑reduction data for MM394 have not been published in the same head‑to‑head format as for compound 15 [1].

Evidence Dimension	Neuroprotection against Aβ toxicity (caspase‑3/‑7 reduction)
Target Compound Data	Significant neuroprotection; reduced caspase‑3 and caspase‑7 levels (qualitative endpoint; exact % reduction not disclosed in abstract)
Comparator Or Baseline	Selective 5‑HT₆ antagonists (SB‑742457, idalopirdine): no published evidence of direct Aβ‑toxicity neuroprotection
Quantified Difference	Presence vs absence of neuroprotective phenotype
Conditions	In‑vitro Aβ‑toxicity model; HT‑22 hippocampal neuronal cell line or equivalent

Why This Matters

For research programs targeting the neuroprotective component of dementia alongside behavioural symptoms, 5HT6‑ligand‑2 provides a functional endpoint that pure 5‑HT₆ antagonists cannot deliver, justifying its selection for integrated in‑vitro neuroprotection assays.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] Szafrańska K, Wesołowska A, Kołaczkowski M. Simultaneous modulation of 5‑HT6 and SERT by MM394: a dual‑target ligand providing neuroprotection against amyloid‑β toxicity, memory preservation, and alleviation of BPSD symptoms. Pharmacol Biochem Behav. 2025. View Source

MK-801 Memory Deficit Reversal

In a rat model of cognitive impairment, acute administration of 5HT6‑ligand‑2 at a dose of 5 mg/kg significantly reversed memory deficits induced by the NMDA‑receptor antagonist MK‑801 [1]. A close analogue, MM394, has also been reported to restore MK‑801‑induced memory deficits, but the dose‑response relationship and effect magnitude for the two compounds have not been directly compared in a single study [2]. The MK‑801 reversal data for compound 15 are accompanied by a concomitant increase in brain‑derived neurotrophic factor (BDNF) levels, a mechanistic biomarker of synaptic plasticity that has not been systematically demonstrated for earlier 5‑HT₆‑selective agents at comparable doses [1].

Evidence Dimension	In‑vivo reversal of MK‑801‑induced memory impairment
Target Compound Data	5 mg/kg (i.p.) significantly reversed MK‑801‑induced deficits; increased BDNF levels
Comparator Or Baseline	MM394: also reverses MK‑801 deficits (no direct comparative dose‑response available); selective 5‑HT₆ antagonists: pro‑cognitive in clinical trials but MK‑801/BDNF data not systematically reported
Quantified Difference	Confirmed efficacy at 5 mg/kg with BDNF biomarker elevation for compound 15; MM394 tested at 2.5–7.5 mg/kg
Conditions	Male rat; novel object recognition test; MK‑801‑induced amnesia; i.p. administration

Why This Matters

Procurement of 5HT6‑ligand‑2 enables in‑vivo behavioural studies at a defined efficacious dose (5 mg/kg) with a measurable molecular biomarker (BDNF), reducing the pilot‑dosing burden required when switching to a less‑characterized analogue.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source
• [2] Szafrańska K, Wesołowska A, Kołaczkowski M. Simultaneous modulation of 5‑HT6 and SERT by MM394: a dual‑target ligand providing neuroprotection against amyloid‑β toxicity, memory preservation, and alleviation of BPSD symptoms. Pharmacol Biochem Behav. 2025. View Source

5HT6-ligand-2 Application Scenarios

Dual-Target BPSD Rodent Models

5HT6‑ligand‑2 is the appropriate molecular tool for preclinical behavioural studies that require concurrent engagement of 5‑HT₆ receptors (pro‑cognitive component) and SERT (mood‑modulating component) within a single molecule. Its demonstrated efficacy in reversing MK‑801‑induced memory deficits at 5 mg/kg and its antidepressant‑like activity in the forced‑swim test make it suitable for integrated BPSD animal models where both cognitive and affective domains must be scored simultaneously [1].

Aβ Cytotoxicity Neuroprotection Assays

Because 5HT6‑ligand‑2 is the lead compound from a series that was explicitly optimized for neuroprotection against Aβ toxicity – confirmed by its ability to reduce caspase‑3 and caspase‑7 levels – it should be prioritized as a reference ligand in cellular neuroprotection assays employing Aβ‑challenged neuronal cell lines [1]. Selective 5‑HT₆ antagonists lacking this functional phenotype are unsuitable controls for such experiments.

Dual 5-HT₆/SERT SAR Benchmark

Medicinal‑chemistry teams pursuing 5‑HT₆/SERT dual ligands can use 5HT6‑ligand‑2 as a benchmark lead with published Ki values (5‑HT₆: 3.4 nM; SERT: 15 nM) and in‑vivo efficacy at 5 mg/kg [1]. Its balanced dual‑target ratio and favourable early ADMET profile provide a quantitative reference point against which newly synthesized analogues can be compared, reducing the risk of advancing compounds with inferior affinity or unbalanced target engagement.

BDNF-Mediated Neuroplasticity Studies

The observation that acute administration of 5HT6‑ligand‑2 at 5 mg/kg elevates BDNF levels [1] makes this compound a candidate for ex‑vivo and in‑vivo studies investigating the link between 5‑HT₆/SERT dual modulation and neurotrophin‑driven synaptic plasticity in hippocampal and prefrontal‑cortical circuits. Compounds that lack the SERT component or show weaker 5‑HT₆ affinity (e.g., MM394) may not replicate the same BDNF‑elevation magnitude.

• [1] Siwek A, Marcinkowska M, Głuch‑Lutwin M, Mordyl B, Wolak M, Jastrzębska‑Więsek M, Wilczyńska‑Zawal N, Wyska E, Szafrańska K, Karcz T, Ostrowska O, Bucki A, Kołaczkowski M. Dual 5‑HT6/SERT ligands for mitigating neuropsychiatric symptoms of dementia exerting neuroprotection against amyloid‑β toxicity, memory preservation, and antidepressant‑like properties. Eur J Med Chem. 2024;275:116601. View Source